![molecular formula C20H26N4O3 B2356052 N-(4-ethoxyphenyl)-2-(4-methyl-6-oxo-2-piperidin-1-ylpyrimidin-1(6H)-yl)acetamide CAS No. 1251604-81-5](/img/structure/B2356052.png)
N-(4-ethoxyphenyl)-2-(4-methyl-6-oxo-2-piperidin-1-ylpyrimidin-1(6H)-yl)acetamide
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Description
N-(4-ethoxyphenyl)-2-(4-methyl-6-oxo-2-piperidin-1-ylpyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C20H26N4O3 and its molecular weight is 370.453. The purity is usually 95%.
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Scientific Research Applications
New Salt Formation and Use in Pharmaceutical Compositions
Research highlights the formation of new salts, including solvates of specific compounds, for use in pharmaceutical compositions. These salts demonstrate therapeutic properties and contribute to the development of novel medicinal formulations (ジュリアン・ジョヴァンニーニ, ボー−イェラン・ヨセフソン, 2005).
Synthesis of Heterocyclic Compounds with Anti-inflammatory and Analgesic Properties
A study explores the synthesis of novel heterocyclic compounds derived from specific precursors, showing significant anti-inflammatory and analgesic activities. These compounds are potential candidates for the development of new COX-1/COX-2 inhibitors, offering therapeutic benefits for conditions involving inflammation and pain (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
Formation of Polymeric Coordination Complexes
Another study investigates the interaction of specific compounds with 3-ferrocenylmethylidene-2,4-pentanedione, leading to the formation of polymeric coordination complexes. These findings contribute to the understanding of complex formation and the potential applications of these complexes in various scientific fields (E. Klimova, M. Flores‐Álamo, T. Klimova, Sandra Cortez Maya, I. Beletskaya, 2013).
Anticonvulsant Drug Candidate Development
The compound Epimidin, with a detailed structural formula, has been identified as a promising anticonvulsant drug candidate. A new HPLC method for determining related substances in this potential pharmaceutical ingredient has been developed and validated, showcasing the ongoing efforts to bring new therapeutic options to market (H. Severina, S. Gubar, I. Bezruk, A. Materiienko, L. Ivanauskas, Vera Bunyatyan, S. Kovalenko, Olha O. Scupa, V. Georgiyants, 2021).
Enzyme Inhibitory Activities of Triazole Analogues
Research into the synthesis of N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide and its enzyme inhibitory activities against bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE) contributes to the discovery of new compounds with potential therapeutic applications (N. Virk, A. Rehman, M. Abbasi, S. Z. Siddiqui, U. Rashid, J. Iqbal, M. Saleem, M. Ashraf, Wardah Shahid, S. A. Shah, 2018).
Properties
IUPAC Name |
N-(4-ethoxyphenyl)-2-(4-methyl-6-oxo-2-piperidin-1-ylpyrimidin-1-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O3/c1-3-27-17-9-7-16(8-10-17)22-18(25)14-24-19(26)13-15(2)21-20(24)23-11-5-4-6-12-23/h7-10,13H,3-6,11-12,14H2,1-2H3,(H,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQSFOOVGMYGYEJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CN2C(=O)C=C(N=C2N3CCCCC3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.